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Introduction
11-Bromoundecyltrimethoxysilane is a versatile bifunctional organosilane that has garnered

significant interest across various scientific disciplines, including materials science,

nanotechnology, and bioconjugation chemistry.[1] Its unique molecular architecture, featuring a

terminal bromine atom and a hydrolyzable trimethoxysilane group, allows for a dual-mode of

action. This enables the covalent anchoring of the molecule to hydroxyl-rich surfaces and

subsequent chemical modifications at the bromine terminus. This guide provides a

comprehensive overview of 11-bromoundecyltrimethoxysilane, including its physicochemical

properties, synthesis, and key applications, with a focus on detailed experimental protocols and

its utility in drug development.

Core Properties and Specifications
11-Bromoundecyltrimethoxysilane is a colorless to pale yellow liquid.[2] Its key properties

are summarized in the table below, providing a quick reference for researchers.
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Property Value Reference

Chemical Formula C14H31BrO3Si [2][3]

Molecular Weight 355.38 g/mol [3]

CAS Number 17947-99-8 [2][3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 341.0 ± 15.0 °C at 760 mmHg [4]

Density 1.084 - 1.1 g/cm³ [4][5]

Refractive Index 1.453 [4][5]

Flash Point 160.0 ± 20.4 °C [4]

Purity Typically >95% [3]

Synthesis of 11-Bromoundecyltrimethoxysilane
The synthesis of 11-bromoundecyltrimethoxysilane is typically achieved through the

hydrosilylation of 11-bromo-1-undecene with trimethoxysilane. This reaction is catalyzed by a

platinum catalyst.

Experimental Protocol: Hydrosilylation of 11-Bromo-1-
undecene
Materials:

11-Bromo-1-undecene

Trimethoxysilane

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (Argon or Nitrogen)
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Procedure:

Reaction Setup: A dried round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and an inert gas inlet is charged with 11-bromo-1-undecene and anhydrous

toluene.

Addition of Catalyst: A catalytic amount of the platinum catalyst is added to the stirred

solution under an inert atmosphere.

Addition of Silane: Trimethoxysilane is added dropwise to the reaction mixture at room

temperature. The reaction is often exothermic, and the addition rate should be controlled to

maintain a gentle reflux.

Reaction: After the addition is complete, the reaction mixture is stirred at a slightly elevated

temperature (e.g., 60-80 °C) for several hours to ensure complete reaction. The progress of

the reaction can be monitored by techniques such as NMR or GC-MS.

Purification: Upon completion, the solvent and any excess volatile reactants are removed

under reduced pressure. The crude product is then purified by vacuum distillation to yield

pure 11-bromoundecyltrimethoxysilane.

Key Reactions and Mechanisms
The utility of 11-bromoundecyltrimethoxysilane stems from its two distinct reactive sites,

which can undergo independent chemical transformations.

Hydrolysis and Condensation of the Trimethoxysilane
Group
The trimethoxysilane moiety is susceptible to hydrolysis in the presence of water, leading to the

formation of reactive silanol groups. These silanols can then condense with hydroxyl groups on

a substrate surface (e.g., silicon wafers, glass, metal oxides) to form stable siloxane (Si-O-Si)

bonds.[1] This process is the basis for forming self-assembled monolayers (SAMs).
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Hydrolysis Condensation
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Hydrolysis and condensation of 11-bromoundecyltrimethoxysilane.

Nucleophilic Substitution at the Bromine Terminus
The terminal bromine atom serves as a reactive site for a variety of nucleophilic substitution

reactions. This allows for the introduction of a wide range of functional groups onto the surface.

A common and highly efficient modification is the conversion of the bromide to an azide, which

can then be used in "click chemistry" reactions.[1]

Applications in Research and Drug Development
The bifunctional nature of 11-bromoundecyltrimethoxysilane makes it an invaluable tool for

surface functionalization in various applications.

Formation of Self-Assembled Monolayers (SAMs)
SAMs of 11-bromoundecyltrimethoxysilane create a well-defined organic thin film on a

substrate, with the bromine groups oriented away from the surface. This bromide-terminated

surface can be further functionalized for applications in biosensors, molecular electronics, and

cell-surface interaction studies.

Materials:

Silicon wafers
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Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION IS ADVISED

Anhydrous toluene

11-Bromoundecyltrimethoxysilane

Deionized water

Ethanol

Nitrogen gas

Procedure:

Substrate Cleaning: Silicon wafers are cleaned and hydroxylated by immersion in a freshly

prepared piranha solution for 30 minutes at 90 °C. The wafers are then thoroughly rinsed

with deionized water and dried under a stream of nitrogen.

Silanization Solution Preparation: A dilute solution (e.g., 1-5 mM) of 11-
bromoundecyltrimethoxysilane is prepared in anhydrous toluene.

SAM Deposition: The cleaned silicon wafers are immersed in the silanization solution for a

specific duration (e.g., 2-24 hours) at room temperature under an inert atmosphere.

Rinsing and Curing: After deposition, the wafers are removed from the solution and rinsed

sequentially with toluene, ethanol, and deionized water to remove any physisorbed

molecules. The wafers are then cured in an oven at a moderate temperature (e.g., 110-120

°C) for about an hour to promote the formation of stable siloxane bonds.

Surface Functionalization for Drug Delivery and
Bioconjugation
In drug development, 11-bromoundecyltrimethoxysilane can be used to functionalize

nanoparticles (e.g., silica, iron oxide) or other drug carrier systems. The terminal bromine can

be converted to other functional groups to allow for the covalent attachment of drugs, targeting

ligands, or polymers like polyethylene glycol (PEG) to improve biocompatibility.
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This workflow outlines the steps to functionalize silica nanoparticles with 11-
bromoundecyltrimethoxysilane, convert the bromide to an azide, and then conjugate an

alkyne-modified drug molecule via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a

"click" reaction.

Silica Nanoparticles
(SiNPs)

Surface Hydroxylation
(e.g., with acid treatment)

Silanization with
11-Bromoundecyltrimethoxysilane

Nucleophilic Substitution
(NaN3 in DMF)

Br-terminated SiNPs

CuAAC Click Chemistry
(+ Alkyne-Drug, Cu(I) catalyst)

N3-terminated SiNPs

Drug-Conjugated SiNPs

Click to download full resolution via product page

Workflow for drug conjugation to nanoparticles.

Part A: Azide Functionalization
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Dispersion: 11-Bromoundecyltrimethoxysilane functionalized nanoparticles are dispersed

in an appropriate solvent like dimethylformamide (DMF).

Reaction: An excess of sodium azide (NaN3) is added to the dispersion.

Heating: The reaction mixture is heated (e.g., to 60-80 °C) and stirred for several hours.

Washing: The azide-functionalized nanoparticles are then collected by centrifugation and

washed repeatedly with DMF and then a solvent like ethanol or water to remove excess

NaN3.

Part B: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Dispersion: The azide-functionalized nanoparticles are dispersed in a suitable solvent

system (e.g., a mixture of water and an organic solvent like t-butanol).

Addition of Reagents: The alkyne-modified drug molecule is added, followed by a copper(I)

source (e.g., copper(II) sulfate with a reducing agent like sodium ascorbate) and a stabilizing

ligand (e.g., THPTA).[2][5][6][7]

Reaction: The reaction is allowed to proceed at room temperature for a period ranging from a

few hours to overnight.

Purification: The drug-conjugated nanoparticles are purified by repeated centrifugation and

washing steps to remove unreacted drug, copper catalyst, and other reagents.

Signaling Pathways
It is important to note that 11-bromoundecyltrimethoxysilane is not a biologically active

molecule and does not directly interact with or modulate specific signaling pathways. Its role in

a biological context is that of a linker or a surface modification agent to which biologically active

molecules can be attached. The biological effect observed would be due to the conjugated

molecule (e.g., a drug or a targeting ligand) and not the silane linker itself.

The logical relationship for its use in targeted drug delivery can be visualized as follows:
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Logical relationship in targeted drug delivery.

Conclusion
11-Bromoundecyltrimethoxysilane is a powerful and versatile chemical tool for researchers

and scientists. Its bifunctional nature allows for the robust modification of surfaces and the

subsequent attachment of a wide array of chemical entities. In the field of drug development, it

serves as a critical component in the design of advanced drug delivery systems, enabling the

creation of targeted and functionalized therapeutics. The detailed protocols and workflows

provided in this guide offer a starting point for the practical application of this valuable

organosilane in a research setting. As with all chemical procedures, appropriate safety

precautions should be taken, and optimization of the described protocols may be necessary for

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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